Cas no 55805-03-3 (1-(1,1-Difluoroethyl)-4-fluorobenzene)

• Product Name: 1-(1,1-Difluoroethyl)-4-fluorobenzene
• CAS No: 55805-03-3
• MF: C₈H₇F₃
• MW: 160.136392831802
• MDL: MFCD11845816
• CID: 2950938
• PubChem ID: 45790658
• Update Time: 2025-05-20

1-(1,1-Difluoroethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-二氟乙基)-4-氟苯
• 1-(1,1-DIFLUOROETHYL)-4-FLUOROBENZENE
• BBL104101
• STL557916
• SCHEMBL14703788
• RVVCCMQGYLSSGN-UHFFFAOYSA-N
• AKOS005256119
• MS-20792
• MFCD11845816
• EN300-1613899
• CS-0274934
• 55805-03-3
• 1-(1,1-Difluoroethyl)-4-fluorobenzene

• MDL： MFCD11845816
• Inchi： 1S/C8H7F3/c1-8(10,11)6-2-4-7(9)5-3-6/h2-5H,1H3
• InChI Key： RVVCCMQGYLSSGN-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 160.04998471g/mol
• Monoisotopic Mass: 160.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0

1-(1,1-Difluoroethyl)-4-fluorobenzene Security Information

• HazardClass：IRRITANT

Additional information on 1-(1,1-Difluoroethyl)-4-fluorobenzene

Introduction to 1-(1,1-Difluoroethyl)-4-fluorobenzene (CAS No. 55805-03-3)

1-(1,1-Difluoroethyl)-4-fluorobenzene, identified by the Chemical Abstracts Service registry number 55805-03-3, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The structural motif of 1-(1,1-Difluoroethyl)-4-fluorobenzene combines a benzene ring with electron-withdrawing and electron-donating groups, making it a versatile scaffold for further derivatization and functionalization.

The fluorine atoms in this molecule play a pivotal role in its biological activity. Fluorine substitution is a well-established strategy in drug design, where it can enhance metabolic resistance, improve pharmacokinetic profiles, and alter receptor interactions. In particular, the 1,1-difluoroethyl group attached to the benzene ring introduces unique electronic and steric effects that can influence the compound's reactivity and interaction with biological targets. This feature has made 1-(1,1-Difluoroethyl)-4-fluorobenzene a subject of interest for researchers exploring novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the structural-activity relationships (SAR) associated with fluorinated aromatic compounds. Studies have demonstrated that the presence of fluorine atoms can significantly alter the conformational dynamics and binding modes of these molecules when interacting with biological macromolecules. For instance, the 4-fluorobenzene moiety in 1-(1,1-Difluoroethyl)-4-fluorobenzene can engage in π-stacking interactions or form hydrogen bonds with specific residues in protein targets, thereby modulating enzyme inhibition or receptor activation.

In the context of medicinal chemistry, 1-(1,1-Difluoroethyl)-4-fluorobenzene has been investigated as a potential intermediate in the synthesis of bioactive molecules. Its structural features make it suitable for further functionalization via cross-coupling reactions, nucleophilic substitutions, or other organic transformations. Researchers have explored its utility in developing novel ligands for G-protein coupled receptors (GPCRs), ion channels, and enzymes relevant to neurological disorders, infectious diseases, and cancer.

The synthesis of 1-(1,1-Difluoroethyl)-4-fluorobenzene typically involves multi-step organic processes that require careful control of reaction conditions to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized methodologies to achieve regioselectivity and minimize unwanted side reactions. Advances in fluorination techniques, such as electrochemical fluorination or transition-metal-catalyzed C-H activation, have facilitated more efficient access to fluorinated intermediates like 55805-03-3.

From a materials science perspective, the electronic properties conferred by the fluorine atoms in 1-(1,1-Difluoroethyl)-4-fluorobenzene make it a candidate for applications in organic electronics and optoelectronic devices. Fluorinated aromatic compounds are known for their high charge carrier mobility and thermal stability, which are desirable traits for use in semiconductors or light-emitting diodes (LEDs). Additionally, the lipophilic nature of this molecule may render it useful in formulations designed for transdermal delivery or as an excipient in pharmaceutical formulations.

The pharmacological potential of 55805-03-3 has been explored through both experimental and computational studies. In vitro assays have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors. For example, modifications to the dифлюороэтиль group have been found to enhance binding affinity to specific targets while maintaining metabolic stability. Such findings underscore the importance of fluorine substitution in optimizing drug-like properties.

Recent publications highlight the use of (CAS No. 55805-03-3) as a building block in the development of small-molecule probes for biochemical assays. Its ability to serve as a scaffold allows researchers to rapidly screen libraries of analogs for desired biological activity. High-throughput screening (HTS) campaigns have leveraged this compound's structural features to identify lead compounds for further optimization.

The impact of fluorine atoms on the pharmacokinetic profile of drugs cannot be overstated. The metabolic stability imparted by electron-withdrawing fluorine substituents can prolong drug half-life and reduce dosing frequency. Additionally, fluorine-induced dipole moments can enhance binding interactions with polar surfaces in biological targets. These effects make compounds like (CAS No. 55805-03-3) valuable assets in drug discovery pipelines targeting challenging disease areas.

In conclusion,(CAS No 55805-03-3) represents a fascinating example of how strategic molecular design can yield compounds with tailored properties for pharmaceutical or materials applications. The interplay between structural features such as the (dифлюороэтиль group)and(fluorobenzene ring) offers numerous opportunities for innovation across multiple scientific disciplines. As research continues to uncover new applicationsfor this class offluorinatedaromaticcompounds,(CAS No 55805-03-3) is poisedto remain atthe forefrontof scientific inquiryand technological advancement.